- Processes for conversion of biologically derived mevalonic acid, United States, , ,
Cas no 35066-36-5 (Me ester-(E)-5-Hydroxy-3-methyl-2-pentenoic acid)
35066-36-5 structure
Me ester-(E)-5-Hydroxy-3-methyl-2-pentenoic acid
35066-36-5
C7H12O3
144.168
2069011
Me ester-(E)-5-Hydroxy-3-methyl-2-pentenoic acid Properties
Names and Identifiers
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- Me ester-(E)-5-Hydroxy-3-methyl-2-pentenoic acid
- Me ester-5-Hydroxy-3-methyl-2-pentenoic-acid, 9CI
- methyl 5-hydroxy-3-methylpent-2-enoate
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- LQDTWKDEXHPJLV-AATRIKPKSA-N
- InChI=1S/C7H12O3/c1-6(3-4-8)5-7(9)10-2/h5,8H,3-4H2,1-2H3/b6-5+
- COC(=O)\C=C(/C)CCO
Me ester-(E)-5-Hydroxy-3-methyl-2-pentenoic acid Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Davicat SiAl 3113 Solvents: Water ; 36 bar, 300 °C
Reference
Me ester-(E)-5-Hydroxy-3-methyl-2-pentenoic acid Raw materials
Me ester-(E)-5-Hydroxy-3-methyl-2-pentenoic acid Preparation Products
- 1,1-Dimethyl-2-propen-1-ol (115-18-4)
- 2-Ethyl-1,4-dimethylbenzene (1758-88-9)
- 4-methyl-5,6-dihydro-2H-pyran-2-one (2381-87-5)
- Me ester-(E)-5-Hydroxy-3-methyl-2-pentenoic acid (35066-36-5)
- 2-Propanol,1-(1-methylethoxy)- (3944-36-3)
- 5-Isopropyl-m-xylene (~85%) (4706-90-5)
- 1,2,3,4-Tetramethylbenzene (488-23-3)
- o-Cymene (527-84-4)
- 3-Methyl-2-butanone (563-80-4)
- (±)-1,2-Propanediol (57-55-6)
- cis-2-Butene (590-18-1)
- Butanoic acid,2-hydroxy- (600-15-7)
- Trimethylacetaldehyde (630-19-3)
- 1,2,3,4,5-pentamethylbenzene (700-12-9)
- 3-Methyl-3-buten-1-ol (763-32-6)
- NSC245044 (769-57-3)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
- 2-Methylbutyraldehyde (96-17-3)
Me ester-(E)-5-Hydroxy-3-methyl-2-pentenoic acid Related Literature
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Jinpeng Xin,Fei Jin,Runnan Guan,Muqing Chen,Xiao-Ming Xie,Qianyan Zhang,Su-Yuan Xie,Shangfeng Yang Inorg. Chem. Front., 2021,8, 1719-1726
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Ying-Hsuan Chou,Chia-Liang Tsai,Guey-Sheng Liou Polym. Chem., 2014,5, 6718-6727
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Lop Pathimapornlert Analyst, 2005,130, 299-303
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Kai Zhu,Pedro H. C. Camargo J. Mater. Chem. A, 2019,7, 925-931
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Juxiang Yang,Daodao Hu,Wei Li,Yuan Jia,Pengna Li RSC Adv., 2021,11, 37904-37916
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7. Nanoscale water soluble self-assembled zero-valent iron: role of stabilizers in their morphology†Zaheer Khan,Shaeel Ahmed AL-Thabaiti,Shokit Hussain RSC Adv., 2016,6, 7267-7278
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8. Paracetamol metabolism, hepatotoxicity, biomarkers and therapeutic interventions: a perspective†‡Toby J. Athersuch,Daniel J. Antoine,Alan R. Boobis,Muireann Coen,Ann K. Daly,Lucia Possamai,Jeremy K. Nicholson,Ian D. Wilson Toxicol. Res., 2018,7, 347-357
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Ulises A. Carrillo-Arcos,Jonathan Rojas-Ocampo,Susana Porcel Dalton Trans., 2016,45, 479-483
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Katrin Peuntinger,Simon Kaufhold,Lydia Petermann,Markus Wunderlin,Helmar Görls,Frank W. Heinemann,Jing Li,Thomas Drewello,Johannes G. Vos,Dirk M. Guldi Dalton Trans., 2014,43, 13683-13695
35066-36-5 (Me ester-(E)-5-Hydroxy-3-methyl-2-pentenoic acid) Related Products
- 17092-31-8(3'H-CYCLOPROPA[1,2]PREGNA-1,4,6-TRIENE-3,20-DIONE)
- 175204-81-6(4-Chloro-1-methyl-1H-pyrazole-3-carbaldehyde)
- 152248-67-4(Titanium,oxobis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO3,kO5)-)
- 124387-19-5(5(6)-CFDA)
- 14089-43-1(Carbamic acid,[(4-aminophenyl)sulfonyl]-, methyl ester, monopotassium salt (9CI))
- 182276-42-2(Benzene,1-isocyano-3-(trifluoromethyl)-)
- 175137-39-0(2-Thiophenecarbonitrile,5-(4-fluorophenyl)-3-methyl-)
- 130600-36-1(N-(4-Acetylphenyl)-N-methylacetamide)
- 173900-45-3(3-chloro-4-hydroxy-5-methylbenzonitrile)
- 121343-59-7(4-Pyridinecarboperoxoicacid)
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